Cas no 90110-73-9 (7-methoxy-5-nitro-1H-Benzimidazole)

• Product Name: 7-methoxy-5-nitro-1H-Benzimidazole
• CAS No: 90110-73-9
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• CID: 798027
• PubChem ID: 76851402
• Update Time: 2025-05-23

7-methoxy-5-nitro-1H-Benzimidazole Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-5-nitro-1H-Benzimidazole
• Benzimidazole, 4-methoxy-6-nitro- (6CI,7CI)
• 4-methoxy-6-nitro-1H-benzo[d]imidazole
• 90110-73-9

• Inchi： 1S/C8H7N3O3/c1-14-7-3-5(11(12)13)2-6-8(7)10-4-9-6/h2-4H,1H3,(H,9,10)
• InChI Key： VZYDCNPDPCZYMG-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC2=C1N=CN2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 193.049
• Monoisotopic Mass: 193.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.7A^2
• Surface Charge: 0
• Tautomer Count: 25
• XLogP3: 3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 7-methoxy-5-nitro-1H-Benzimidazole

7-Methoxy-5-nitro-1H-Benzimidazole (CAS No. 90110-73-9): Properties, Applications, and Market Insights

7-Methoxy-5-nitro-1H-Benzimidazole (CAS No. 90110-73-9) is a specialized benzimidazole derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its methoxy and nitro functional groups, has garnered attention due to its unique chemical properties and versatility in synthetic applications. Researchers and industry professionals frequently search for terms like "7-Methoxy-5-nitro-1H-Benzimidazole synthesis" or "CAS 90110-73-9 applications", reflecting its growing relevance in scientific and industrial circles.

The molecular structure of 7-Methoxy-5-nitro-1H-Benzimidazole features a benzimidazole core substituted with a methoxy group at the 7-position and a nitro group at the 5-position. This arrangement contributes to its distinct electronic and steric properties, making it valuable for drug discovery and material science. Recent trends indicate increased interest in nitro-aromatic compounds for their role in developing antimicrobial agents and fluorescence probes, positioning this compound as a subject of ongoing research.

In pharmaceutical applications, 7-Methoxy-5-nitro-1H-Benzimidazole serves as a key intermediate for synthesizing potential therapeutic agents. The benzimidazole scaffold is known for its biological activity, and modifications like methoxy and nitro substitutions can enhance bioavailability and target specificity. Current studies explore its derivatives for enzyme inhibition and receptor modulation, addressing pressing healthcare challenges such as antibiotic resistance and chronic inflammation.

The agrochemical sector also benefits from 7-Methoxy-5-nitro-1H-Benzimidazole derivatives. These compounds show promise in developing crop protection agents with improved efficacy and environmental profiles. With growing global demand for sustainable agriculture, researchers are investigating nitro-substituted benzimidazoles as potential fungicides and plant growth regulators, aligning with the industry's shift toward green chemistry solutions.

From a synthetic chemistry perspective, 7-Methoxy-5-nitro-1H-Benzimidazole offers interesting challenges and opportunities. The presence of both electron-donating (methoxy) and electron-withdrawing (nitro) groups creates unique reactivity patterns that organic chemists can exploit for selective functionalization. Recent publications highlight innovative methods for regioselective modifications of similar compounds, suggesting potential avenues for further development of this molecular scaffold.

Market analysis reveals steady growth in demand for specialty benzimidazole derivatives, driven by pharmaceutical and agrochemical applications. The compound 7-Methoxy-5-nitro-1H-Benzimidazole (CAS No. 90110-73-9) occupies a niche but important position in this market, with suppliers reporting increasing inquiries from research institutions and chemical manufacturers. Industry reports suggest particular interest from regions with strong generic drug and crop science sectors, including North America, Europe, and parts of Asia.

Quality control and characterization of 7-Methoxy-5-nitro-1H-Benzimidazole present specific analytical challenges. Standard techniques such as HPLC, NMR, and mass spectrometry are employed to verify purity and structure, with particular attention to the positions of substitution. Advanced users often search for "CAS 90110-73-9 analytical methods" or "7-Methoxy-5-nitro-1H-Benzimidazole characterization", indicating the technical nature of many inquiries about this compound.

Environmental and safety considerations for 7-Methoxy-5-nitro-1H-Benzimidazole follow standard laboratory chemical protocols. While not classified as hazardous under normal handling conditions, proper personal protective equipment and ventilation are recommended when working with this compound. The scientific community's growing emphasis on green chemistry principles has spurred interest in developing more sustainable synthetic routes for such intermediates.

Future research directions for 7-Methoxy-5-nitro-1H-Benzimidazole may explore its potential in emerging fields like materials science and molecular electronics. The compound's conjugated system and substituent pattern suggest possible applications in organic semiconductors or photovoltaic materials. Additionally, computational chemistry approaches could help predict and optimize new derivatives with enhanced properties, addressing current limitations in solubility or stability.

For researchers and industry professionals seeking 7-Methoxy-5-nitro-1H-Benzimidazole, understanding its structure-activity relationships is crucial. The strategic placement of the methoxy and nitro groups influences not only the compound's physical properties but also its potential biological interactions. This knowledge is particularly valuable when designing new derivatives or exploring novel applications for this versatile heterocyclic compound.